N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-(pyridin-2-ylmethyl)-3-thiophen-2-yl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C13H10N4O2S/c18-12(15-8-9-4-1-2-6-14-9)13-16-11(17-19-13)10-5-3-7-20-10/h1-7H,8H2,(H,15,18)
• InChI Key: YWESZPAHRBTMPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)C2=NC(=NO2)C3=CC=CS3
• Molecular Formula: C13H10N4O2S
• Molecular Weight: 286.31 g/mol

Description

N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide, commonly known as PTIO, is a chemical compound that has gained significant attention in the scientific community due to its diverse applications. PTIO is a nitric oxide (NO) scavenger that has been extensively used to study the role of NO in various biological processes.

Mechanism of Action

PTIO acts as a scavenger of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide by reacting with it to form a stable nitroxyl radical. This reaction prevents N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide from reacting with other molecules, thus inhibiting its biological effects. PTIO has been shown to inhibit N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide-mediated vasodilation, platelet aggregation, and neuronal signaling.
Biochemical and Physiological Effects:
PTIO has been shown to have both biochemical and physiological effects. Biochemically, PTIO inhibits the biological effects of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide by scavenging it and preventing it from reacting with other molecules. Physiologically, PTIO has been shown to inhibit N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide-mediated vasodilation, platelet aggregation, and neuronal signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PTIO in lab experiments is its ability to selectively scavenge N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide without affecting other reactive oxygen species. This allows researchers to study the specific effects of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide on biological processes. However, one of the limitations of using PTIO is its potential to react with other molecules besides N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide, which can lead to inaccurate results.

Future Directions

There are several future directions for the use of PTIO in scientific research. One potential application is in the study of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide-mediated signaling pathways in cancer cells. PTIO could be used to investigate the role of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide in cancer cell proliferation, migration, and invasion. Another potential application is in the study of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide-mediated neurotransmission in the brain. PTIO could be used to investigate the effects of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide on synaptic plasticity, learning, and memory. Additionally, PTIO could be used in the development of new drugs that target N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide-mediated pathways in various diseases.

Synthesis Methods

PTIO is synthesized by reacting 2-thiophenecarboxylic acid with thionyl chloride to form 2-thiophenyl chloride. This is then reacted with 2-aminomethylpyridine to form N-(2-pyridinylmethyl)-2-thiophenylamine, which is subsequently reacted with triethyl orthoformate and nitrous acid to form PTIO.

Scientific Research Applications

PTIO has been used in various scientific research applications, including the study of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide-mediated physiological and pathological processes. It has been used to investigate the role of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide in cardiovascular diseases, cancer, and neurodegenerative disorders. PTIO has also been used to study the effects of N-(2-pyridinylmethyl)-3-(2-thienyl)-1,2,4-oxadiazole-5-carboxamide on neurotransmission, inflammation, and oxidative stress.